Cas no 2680759-49-1 (Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]-)

• Product Name: Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]-
• CAS No: 2680759-49-1
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6083224
• PubChem ID: 165936680
• Update Time: 2025-06-23

Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]-
• 2680759-49-1
• EN300-28284359
• 4-[2-(2,2,2-trifluoroacetamido)propyl]benzoic acid

• Inchi： 1S/C12H12F3NO3/c1-7(16-11(19)12(13,14)15)6-8-2-4-9(5-3-8)10(17)18/h2-5,7H,6H2,1H3,(H,16,19)(H,17,18)
• InChI Key： RBELTWDCJNWKBW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CC(NC(C(F)(F)F)=O)C)C=C1

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Additional information on Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]-

Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- (CAS No. 2680759-49-1): A Comprehensive Overview

Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]-, identified by its CAS number 2680759-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of extensive research and development. The presence of both benzoic acid and trifluoroacetyl groups in its molecular structure imparts distinct reactivity and potential applications in various biochemical pathways.

The< strong>benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, which have been widely studied and utilized in pharmaceutical formulations. Its structural framework provides a stable platform for further functionalization, enabling the development of more complex derivatives with enhanced biological activity. In contrast, the< strong>trifluoroacetyl group introduces a high electronegativity and electron-withdrawing effect, which can significantly influence the compound's interactions with biological targets. This combination of features makes< strong>Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes at the molecular level. The< strong>4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- moiety in this compound suggests potential interactions with enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that this derivative may exhibit inhibitory effects on certain key enzymes, thereby influencing cellular signaling and function. Such findings are particularly relevant in the context of drug discovery for metabolic disorders and inflammatory conditions.

The< strong>trifluoroacetyl group is particularly noteworthy due to its ability to enhance the binding affinity of molecules to their target proteins. This property has been exploited in the design of protease inhibitors and other enzyme-targeting agents. The incorporation of this group into< strong>Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- may lead to the development of new therapeutic strategies targeting diseases associated with aberrant enzyme activity.

Furthermore, the< strong>benzoic acid component offers a versatile scaffold for further chemical modifications. Researchers have explored various derivatives of benzoic acid as intermediates in drug synthesis due to their stability and reactivity. The presence of both benzoic acid and trifluoroacetyl groups in< strong>Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- opens up numerous possibilities for designing molecules with tailored biological activities.

The< strong>2680759-49-1CAS number provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized classification system is essential for ensuring accurate documentation and communication within the scientific community. The compound's registration under this CAS number also indicates its significance as a research chemical with potential industrial applications.

In conclusion, Benzoic acid, 4-[2-[(2,2,2-trifluoroacetyl)amino]propyl]- (CAS No. 2680759-49-1) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry. Its unique structural features suggest promising interactions with biological targets, making it a valuable candidate for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one are likely to play a crucial role in the discovery and design of novel therapeutic agents.